Cas no 2138213-23-5 (2-Benzofurancarboxylic acid, 6-methoxy-3-(methylthio)-, methyl ester)

• Product Name: 2-Benzofurancarboxylic acid, 6-methoxy-3-(methylthio)-, methyl ester
• CAS No: 2138213-23-5
• MF: C₁₂H₁₂O₄S
• MW: 252.286282539368
• CID: 5268635
• Update Time: 2025-10-31

2-Benzofurancarboxylic acid, 6-methoxy-3-(methylthio)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxylic acid, 6-methoxy-3-(methylthio)-, methyl ester

• Inchi： 1S/C12H12O4S/c1-14-7-4-5-8-9(6-7)16-10(11(8)17-3)12(13)15-2/h4-6H,1-3H3
• InChI Key： SWPMBFWBWRKTHK-UHFFFAOYSA-N
• SMILES： O1C2=CC(OC)=CC=C2C(SC)=C1C(OC)=O

Additional information on 2-Benzofurancarboxylic acid, 6-methoxy-3-(methylthio)-, methyl ester

Introduction to 2-Benzofurancarboxylic acid, 6-methoxy-3-(methylthio)-, methyl ester (CAS No. 2138213-23-5)

2-Benzofurancarboxylic acid, 6-methoxy-3-(methylthio)-, methyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 2138213-23-5, is a structurally intriguing compound that has garnered attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzofuran class of heterocyclic molecules, which are well-known for their broad spectrum of biological activities and utility in drug development. The presence of both methoxy and methylthio functional groups in its structure imparts unique chemical properties that make it a promising candidate for further exploration in synthetic chemistry and pharmacological research.

The benzofuran core is a privileged scaffold in medicinal chemistry, featuring a fused aromatic system that can interact favorably with biological targets. In particular, the 6-methoxy substituent enhances the lipophilicity of the molecule, while the 3-(methylthio) group introduces a sulfur atom that can participate in various hydrogen bonding interactions and metal coordination events. These features make the compound a versatile building block for designing novel therapeutic agents.

The methyl ester functionality at the carboxyl position not only influences the solubility profile of the compound but also provides a handle for further derivatization via hydrolysis or transesterification reactions. This flexibility is particularly valuable in drug discovery pipelines, where rapid access to analogues with modified pharmacokinetic properties is often required.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that the 6-methoxy-3-(methylthio) moiety may interact with specific pockets on protein targets, potentially modulating enzyme activity or receptor binding affinity. For instance, computational docking studies have indicated that this compound could exhibit inhibitory effects on certain kinases or transcription factors, which are implicated in various disease pathways.

In vitro pharmacological investigations have begun to unravel the potential therapeutic applications of this derivative. Preliminary experiments indicate that it may possess anti-inflammatory properties by modulating cyclooxygenase (COX) activity or inhibiting inflammatory cytokine production. Additionally, its structural similarity to known bioactive molecules suggests possible applications in oncology or neurodegenerative diseases, where benzofuran derivatives have shown promise.

The synthesis of 2-Benzofurancarboxylic acid, 6-methoxy-3-(methylthio)-, methyl ester involves multi-step organic transformations that highlight the synthetic prowess required to construct such complex heterocycles. Key synthetic strategies include nucleophilic substitution reactions at the sulfur atom followed by esterification under mild conditions. The use of protecting group strategies ensures regioselective functionalization, allowing for precise control over the final product's architecture.

The compound's physicochemical properties, such as melting point, solubility in common organic solvents, and stability under various storage conditions, are critical factors that determine its suitability for further development. Analytical techniques like nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS) are employed to confirm its structural integrity and purity.

From a regulatory perspective, compounds like this one must undergo rigorous safety and efficacy testing before they can be considered for clinical use. Preclinical studies involving cell-based assays and animal models provide essential data on dosimetry, toxicity profiles, and pharmacokinetic behavior. These studies are instrumental in guiding decisions about whether to proceed with human clinical trials.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. Many benzofuran derivatives have been isolated from plants or microorganisms and have served as inspiration for synthetic chemists seeking novel bioactive molecules. The structural features of 2-Benzofurancarboxylic acid, 6-methoxy-3-(methylthio)-, methyl ester align well with this tradition, offering a synthetic route that mimics natural product complexity while allowing for rational modification.

Future research directions may explore derivatization strategies aimed at enhancing potency or selectivity. For example, replacing the methylthio group with other sulfur-containing moieties could yield analogues with altered biological activity profiles. Similarly, exploring different ester functionalities might improve metabolic stability or oral bioavailability.

The integration of machine learning algorithms into drug discovery workflows has accelerated the identification of promising candidates like this one. Predictive models can screen large chemical libraries for molecules with desired properties before experimental validation is undertaken. This approach not only saves time but also allows for more targeted synthesis efforts.

In conclusion,2-Benzofurancarboxylic acid, 6-methoxy-3-(methylthio)-, methyl ester (CAS No. 2138213-23-5) represents a structurally fascinating compound with potential applications across multiple therapeutic areas. Its unique combination of functional groups makes it an attractive scaffold for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new biological activities and synthetic methodologies improve our ability to access complex molecules,this derivative is poised to play an important role in future drug development efforts.